Cas no 1186103-60-5 ((1R)-1-(Hydroxymethyl)-2-methylidenecyclopentan-1-OL)

• Product Name: (1R)-1-(Hydroxymethyl)-2-methylidenecyclopentan-1-OL
• CAS No: 1186103-60-5
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 6792562
• PubChem ID: 102418238
• Update Time: 2025-06-13

(1R)-1-(Hydroxymethyl)-2-methylidenecyclopentan-1-OL Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(hydroxymethyl)-2-methylene-cyclopentanol
• 1186103-60-5
• F96722
• (R)-1-(Hydroxymethyl)-2-methylenecyclopentan-1-ol
• (1R)-1-(HYDROXYMETHYL)-2-METHYLIDENECYCLOPENTAN-1-OL
• (1R)-1-(Hydroxymethyl)-2-methylidenecyclopentan-1-OL

• Inchi： 1S/C7H12O2/c1-6-3-2-4-7(6,9)5-8/h8-9H,1-5H2/t7-/m0/s1
• InChI Key： ODHOQXRDWZSJPZ-ZETCQYMHSA-N
• SMILES： O[C@@]1(CO)C(=C)CCC1

Computed Properties

• Exact Mass: 128.083729621g/mol
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 40.5Ų

Additional information on (1R)-1-(Hydroxymethyl)-2-methylidenecyclopentan-1-OL

Comprehensive Overview of (1R)-1-(Hydroxymethyl)-2-methylidenecyclopentan-1-OL (CAS No. 1186103-60-5)

(1R)-1-(Hydroxymethyl)-2-methylidenecyclopentan-1-OL (CAS No. 1186103-60-5) is a chiral cyclopentane derivative with significant potential in pharmaceutical and fine chemical applications. This compound features a unique hydroxymethyl group and a methylidene moiety, making it a versatile intermediate in organic synthesis. Its stereochemistry, particularly the (1R) configuration, is critical for its biological activity and synthetic utility. Researchers and industries are increasingly interested in this compound due to its role in developing novel therapeutics and agrochemicals.

The growing demand for chiral building blocks in drug discovery has spotlighted compounds like (1R)-1-(Hydroxymethyl)-2-methylidenecyclopentan-1-OL. Its structural framework is amenable to modifications, enabling the creation of derivatives with enhanced properties. For instance, the hydroxyl and methylidene groups can undergo selective reactions, such as oxidation or nucleophilic additions, to yield valuable intermediates. This adaptability aligns with current trends in green chemistry and sustainable synthesis, where efficiency and atom economy are prioritized.

In the context of pharmaceutical research, CAS No. 1186103-60-5 has been explored for its potential in designing enzyme inhibitors and receptor modulators. The compound's rigid cyclopentane core mimics natural substrates, making it a candidate for targeting metabolic pathways. Recent studies highlight its utility in asymmetric catalysis, where its chiral center influences stereoselective transformations. Such applications are particularly relevant to the development of next-generation APIs (Active Pharmaceutical Ingredients).

From a synthetic chemistry perspective, the compound's stability under various conditions makes it a reliable precursor. Its methylidenecyclopentan-1-OL scaffold is structurally similar to bioactive natural products, such as terpenoids and prostaglandins. This resemblance has spurred interest in using (1R)-1-(Hydroxymethyl)-2-methylidenecyclopentan-1-OL as a starting material for natural product analogs. Additionally, its compatibility with microwave-assisted synthesis and flow chemistry techniques underscores its relevance in modern lab practices.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike many traditional intermediates, CAS No. 1186103-60-5 exhibits low toxicity and biodegradability, aligning with REACH and FDA guidelines. This profile makes it attractive for industries aiming to reduce their environmental footprint while maintaining high-performance standards. Furthermore, its synthesis can be optimized using catalytic methods, minimizing waste and energy consumption.

In summary, (1R)-1-(Hydroxymethyl)-2-methylidenecyclopentan-1-OL (CAS No. 1186103-60-5) represents a convergence of innovation and practicality in chemical research. Its applications span drug development, material science, and sustainable manufacturing, addressing key challenges in these fields. As the scientific community continues to explore its potential, this compound is poised to become a cornerstone in advanced synthetic strategies.